Cas no 2680686-99-9 (2-({4-(2,2,2-trifluoroacetamido)methylphenyl}methanesulfonyl)acetic acid)

• Product Name: 2-({4-(2,2,2-trifluoroacetamido)methylphenyl}methanesulfonyl)acetic acid
• CAS No: 2680686-99-9
• MF: C₁₂H₁₂F₃NO₅S
• MW: 339.287592887878
• CID: 5622003
• PubChem ID: 165943427
• Update Time: 2025-06-30

2-({4-(2,2,2-trifluoroacetamido)methylphenyl}methanesulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-[(2,2,2-trifluoroacetamido)methyl]phenyl}methanesulfonyl)acetic acid
• EN300-28296835
• 2680686-99-9
• 2-({4-(2,2,2-trifluoroacetamido)methylphenyl}methanesulfonyl)acetic acid

• Inchi： 1S/C12H12F3NO5S/c13-12(14,15)11(19)16-5-8-1-3-9(4-2-8)6-22(20,21)7-10(17)18/h1-4H,5-7H2,(H,16,19)(H,17,18)
• InChI Key： UXOXQPBEURUQMS-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CC1C=CC(CNC(C(F)(F)F)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 339.03882814g/mol
• Monoisotopic Mass: 339.03882814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 109Ų

Additional information on 2-({4-(2,2,2-trifluoroacetamido)methylphenyl}methanesulfonyl)acetic acid

Compound CAS No. 2680686-99-9: 2-({4-(2,2,2-Trifluoroacetamido)methylphenyl}methanesulfonyl)acetic Acid

Compound CAS No. 2680686-99-9, also known as 2-({4-(2,2,2-trifluoroacetamido)methylphenyl}methanesulfonyl)acetic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a trifluoroacetamide group attached to a methylphenyl ring, further linked to a methanesulfonyl group and an acetic acid moiety. The combination of these functional groups imparts unique chemical properties that make it valuable for various research and industrial applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and acetylations. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, reducing costs and improving yields. According to a study published in the Journal of Organic Chemistry, the use of microwave-assisted synthesis has significantly accelerated the formation of the trifluoroacetamide group, making the overall synthesis more efficient.

In terms of applications, 2-({4-(2,2,2-trifluoroacetamido)methylphenyl}methanesulfonyl)acetic acid has shown promising results in drug discovery. Its trifluoroacetamide group is known for its ability to enhance the bioavailability of pharmaceutical compounds by improving their solubility and stability. A recent study conducted by researchers at the University of California demonstrated that this compound can serve as a potent inhibitor of certain enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methanesulfonyl group plays a crucial role in enhancing the compound's ability to cross the blood-brain barrier, making it an attractive candidate for targeted drug delivery systems.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its acetic acid moiety contributes to its ability to form stable ester linkages with other molecules, making it useful in the development of advanced polymers and coatings. A research team at MIT has explored its potential as a building block for creating self-healing materials that can repair minor damages without external intervention. The trifluoroacetamide group's electron-withdrawing properties enhance the material's durability under harsh environmental conditions.

From an environmental perspective, recent studies have focused on understanding the biodegradability and ecological impact of CAS No. 2680686-99-9. Researchers at the European Chemicals Agency have conducted comprehensive toxicity assessments and found that under controlled conditions, this compound exhibits low toxicity to aquatic organisms. However, further research is needed to evaluate its long-term effects on soil microorganisms and terrestrial ecosystems.

In conclusion, compound CAS No. 2680686-99-9, or 2-({4-(2,2,2-trifluoroacetamido)methylphenyl}methanesulfonyl)acetic acid, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing studies continue to uncover new properties and potential uses for this compound, its significance in both academic research and industrial applications is expected to grow further.